Cas no 126583-98-0 (Benzenesulfonamide, N-(1-ethynylcyclohexyl)-4-methyl-)

• Product Name: Benzenesulfonamide, N-(1-ethynylcyclohexyl)-4-methyl-
• CAS No: 126583-98-0
• MF: C₁₅H₁₉NO₂S
• MW: 277.381862878799
• MDL: MFCD05670168
• CID: 1220522
• PubChem ID: 3741990
• Update Time: 2025-07-14

Benzenesulfonamide, N-(1-ethynylcyclohexyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-(1-ethynylcyclohexyl)-4-methyl-
• N-(1-ethynylcyclohexyl)-4-methylbenzenesulfonamide
• 126583-98-0
• DTXSID80395805
• MS-2772
• MFCD05670168
• AKOS005110801
• N-(1-ethynylcyclohexyl)-4-methylbenzene-1-sulfonamide

• MDL： MFCD05670168
• Inchi： 1S/C15H19NO2S/c1-3-15(11-5-4-6-12-15)16-19(17,18)14-9-7-13(2)8-10-14/h1,7-10,16H,4-6,11-12H2,2H3
• InChI Key： BTWYHYSOUNFBPM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NC1(C#C)CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 277.11365002g/mol
• Monoisotopic Mass: 277.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.6Ų

Additional information on Benzenesulfonamide, N-(1-ethynylcyclohexyl)-4-methyl-

Benzenesulfonamide, N-(1-ethynylcyclohexyl)-4-methyl- (CAS No. 126583-98-0): A Comprehensive Overview of Its Chemical Properties and Emerging Applications

Benzenesulfonamide, N-(1-ethynylcyclohexyl)-4-methyl- is a specialized organic compound characterized by its unique molecular structure, which combines a benzene ring sulfonated with an amide group linked to a 1-ethynylcyclohexyl moiety. This compound, identified by its Chemical Abstracts Service Number (CAS No.) 126583-98-0, has garnered significant attention in the field of chemical biology and pharmaceutical research due to its distinct chemical properties and potential therapeutic applications.

The molecular architecture of Benzenesulfonamide, N-(1-ethynylcyclohexyl)-4-methyl- incorporates several key functional groups that contribute to its reactivity and biological activity. The presence of a sulfonamide group (-SO₂NH₂) enhances its solubility in polar solvents and facilitates interactions with biological targets. Additionally, the ethynylcyclohexyl side chain introduces a rigid cyclic structure with an alkyne functional group, which can participate in various chemical reactions such as Sonogashira coupling, enabling further derivatization and customization.

In recent years, there has been growing interest in the development of novel sulfonamide derivatives for their potential use in drug discovery. The combination of the sulfonamide moiety with the ethynylcyclohexyl group in Benzenesulfonamide, N-(1-ethynylcyclohexyl)-4-methyl- makes it a promising candidate for investigating its pharmacological effects. Studies have shown that sulfonamides exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

One of the most intriguing aspects of Benzenesulfonamide, N-(1-ethynylcyclohexyl)-4-methyl- is its potential as a scaffold for developing new therapeutic agents. The ethynyl group can be readily modified through cross-coupling reactions, allowing chemists to attach various pharmacophores and explore different biological pathways. This flexibility makes it an attractive molecule for medicinal chemists seeking to design compounds with enhanced specificity and efficacy.

Recent research has highlighted the importance of sulfonamide derivatives in addressing emerging challenges in medicine. For instance, studies have demonstrated that certain sulfonamides can inhibit the activity of enzymes involved in cancer cell proliferation. The unique structure of Benzenesulfonamide, N-(1-ethynylcyclohexyl)-4-methyl- suggests that it may interact with these enzymes in a novel way, potentially leading to the development of more effective anticancer drugs.

The synthesis of Benzenesulfonamide, N-(1-ethynylcyclohexyl)-4-methyl- involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the ethynyl group into the cyclohexyl ring necessitates careful selection of catalysts and reagents to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound with increasing efficiency, which is crucial for both academic research and industrial applications.

The chemical properties of Benzenesulfonamide, N-(1-ethynylcyclohexyl)-4-methyl- also make it suitable for use in material science applications. For example, its ability to undergo cross-coupling reactions allows for the creation of conjugated polymers with specific electronic properties. These polymers can be used in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells, where sulfonamide derivatives contribute to improved performance and stability.

In conclusion, Benzenesulfonamide, N-(1-ethynylcyclohexyl)-4-methyl-, identified by its CAS No. 126583-98-0, is a versatile compound with significant potential in both pharmaceuticals and materials science. Its unique molecular structure and reactivity make it an attractive candidate for further research aimed at developing new drugs and advanced materials. As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines.